6-oxo-6H-benzo[c]chromen-3-yl 2,3,3-triphenylpropanoate

• IUPAC Name: (6-oxobenzo[c]chromen-3-yl) 2,3,3-triphenylpropanoate
• InChI: InChI=1S/C34H24O4/c35-33-29-19-11-10-18-27(29)28-21-20-26(22-30(28)38-33)37-34(36)32(25-16-8-3-9-17-25)31(23-12-4-1-5-13-23)24-14-6-2-7-15-24/h1-22,31-32H
• InChI Key: DJWLAYJZSMAGQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(C3=CC=CC=C3)C(=O)OC4=CC5=C(C=C4)C6=CC=CC=C6C(=O)O5
• Molecular Formula: C34H24O4
• DSSTOX Substance ID: DTXSID10383073
• Molecular Weight: 496.5 g/mol
• CAS RN: 5635-05-2

Description

6-oxo-6H-benzo[c]chromen-3-yl 2,3,3-triphenylpropanoate, also known as BTCP, is a synthetic compound that has been used in scientific research for its potential therapeutic applications. It belongs to the class of benzochromenes and has been found to exhibit interesting biological properties.

Mechanism of Action

The mechanism of action of 6-oxo-6H-benzo[c]chromen-3-yl 2,3,3-triphenylpropanoate is not fully understood. However, it is believed to work by modulating various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and transcription factors that are involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce oxidative stress, inhibit the production of pro-inflammatory cytokines, and induce apoptosis in cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-oxo-6H-benzo[c]chromen-3-yl 2,3,3-triphenylpropanoate in lab experiments is its low toxicity and high solubility in organic solvents. This makes it easy to administer and work with in vitro and in vivo studies. However, one limitation is that it is a synthetic compound and may not accurately represent the effects of natural compounds found in the body.

Future Directions

There are several potential future directions for research on 6-oxo-6H-benzo[c]chromen-3-yl 2,3,3-triphenylpropanoate. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in cancer therapy, either alone or in combination with other drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways in the body.

Synthesis Methods

The synthesis of 6-oxo-6H-benzo[c]chromen-3-yl 2,3,3-triphenylpropanoate involves the reaction of 3-hydroxyflavone with 2,3,3-triphenylpropanoic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

6-oxo-6H-benzo[c]chromen-3-yl 2,3,3-triphenylpropanoate has been extensively studied for its potential therapeutic applications. It has been found to exhibit antioxidant, anti-inflammatory, and anti-cancer properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.